molecular formula C11H11BrF3NO3 B1374315 4-bromo-N-(2-hydroxyethyl)-3-(2,2,2-trifluoroethoxy)benzamide CAS No. 1309682-55-0

4-bromo-N-(2-hydroxyethyl)-3-(2,2,2-trifluoroethoxy)benzamide

Cat. No.: B1374315
CAS No.: 1309682-55-0
M. Wt: 342.11 g/mol
InChI Key: RTWDWFOGKBQFNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-(2-hydroxyethyl)-3-(2,2,2-trifluoroethoxy)benzamide is a useful research compound. Its molecular formula is C11H11BrF3NO3 and its molecular weight is 342.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiarrhythmic Activity

4-bromo-N-(2-hydroxyethyl)-3-(2,2,2-trifluoroethoxy)benzamide has been explored in the synthesis of compounds with potential antiarrhythmic activity. Research in this area has shown that benzamides with trifluoroethoxy ring substituents and a heterocyclic amide side chain exhibit oral antiarrhythmic activity in mice. Notably, compounds like flecainide acetate have been derived from this group and progressed to clinical trials as antiarrhythmics (Banitt, Bronn, Coyne, & Schmid, 1977).

Synthesis and Characterization of N-allyl-4-piperidyl Benzamide Derivatives

Studies have focused on synthesizing and characterizing derivatives of this compound, such as N-allyl-3-chloro-N-(piperidin-4-yl)benzamide. These compounds have been investigated for their potential as non-peptide CCR5 antagonists, with structures characterized using various spectroscopic methods (Cheng De-ju, 2014).

Copper-catalyzed Synthesis of Amide Linked 1,2,3-triazoles

Research has also delved into the copper-catalyzed synthesis of amide-linked 1,2,3-triazoles using compounds like this compound. These studies focus on the efficient synthesis of these compounds, characterized by various analytical techniques, highlighting the compound's role in creating complex molecular structures (Asgari et al., 2021).

Properties

IUPAC Name

4-bromo-N-(2-hydroxyethyl)-3-(2,2,2-trifluoroethoxy)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11BrF3NO3/c12-8-2-1-7(10(18)16-3-4-17)5-9(8)19-6-11(13,14)15/h1-2,5,17H,3-4,6H2,(H,16,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTWDWFOGKBQFNN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)NCCO)OCC(F)(F)F)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11BrF3NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.